Methyl 6-(2-(4-(isopropylsulfonyl)phenyl)acetyl)-6-azaspiro[2.5]octane-1-carboxylate

• IUPAC Name: methyl 6-[2-(4-propan-2-ylsulfonylphenyl)acetyl]-6-azaspiro[2.5]octane-2-carboxylate
• InChI: InChI=1S/C20H27NO5S/c1-14(2)27(24,25)16-6-4-15(5-7-16)12-18(22)21-10-8-20(9-11-21)13-17(20)19(23)26-3/h4-7,14,17H,8-13H2,1-3H3
• InChI Key: JLFAIHVNAFSZOI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)S(=O)(=O)C1=CC=C(C=C1)CC(=O)N2CCC3(CC2)CC3C(=O)OC
• Molecular Formula: C20H27NO5S
• Molecular Weight: 393.5 g/mol
• CAS No.: 2034292-08-3

Description

Methyl 6-(2-(4-(isopropylsulfonyl)phenyl)acetyl)-6-azaspiro[2.5]octane-1-carboxylate is a useful research compound. Its molecular formula is C20H27NO5S and its molecular weight is 393.5. The purity is usually 95%.
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Scientific Research Applications

Heterospirocyclic Synthons for Peptide Synthesis

The synthesis of heterospirocyclic compounds, such as methyl N-(1-aza-6-oxaspiro[2.5]oct-1-en-2-yl)-L-prolinate, has been demonstrated, showcasing their application as novel dipeptide synthons. These compounds undergo expected reactions with carboxylic acids and thioacids, proving their utility in peptide synthesis, including the successful preparation of peptides analogous to natural antibiotics, underscoring their potential in developing synthetic methodologies for bioactive compounds (Suter et al., 2000).

Conformationally Constrained Dipeptide Isosteres

Research on bicyclic compounds derived from tartaric acid and α-amino acids has led to the development of conformationally constrained dipeptide isosteres. These compounds, such as 3-Aza-6,8-dioxabicyclo[3.2.1]octane-7-carboxylic acids, offer a novel class of dipeptide mimetics, indicating their potential application in the design of peptide-based therapeutics and the exploration of protein-protein interactions (Guarna et al., 1999).

Cycloaddition Reactions for Spirocyclic Compounds

The regioselective cycloaddition of C-aryl- and C-carbamoylnitrones with cyclic esters leads to substituted methyl 5-oxa-6-azaspiro[2.4]heptane-1-carboxylates. This highlights a synthetic route towards spirocyclic compounds, which could be pivotal in the synthesis of novel organic molecules with potential applications in material science and drug discovery (Molchanov & Tran, 2013).